Cas no 2795134-19-7 ((2-Bromo-4-chloro-6-fluorophenyl)boronic acid)

• Product Name: (2-Bromo-4-chloro-6-fluorophenyl)boronic acid
• CAS No: 2795134-19-7
• MF: C₆H₄BBrClFO₂
• MW: 253.261163711548
• CID: 6625957
• PubChem ID: 138987092
• Update Time: 2026-03-11

(2-Bromo-4-chloro-6-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoro-4-chlorophenylboronic acid
• (2-Bromo-4-chloro-6-fluorophenyl)boronic acid
• 2-Bromo-4-chloro-6-fluorobenzeneboronic acid
• 2795134-19-7
• MFCD28976797
• E93938
• 2-bromo-4-chloro-6-fluorophenylboronic acid

• Inchi： 1S/C6H4BBrClFO2/c8-4-1-3(9)2-5(10)6(4)7(11)12/h1-2,11-12H
• InChI Key： FLBOJJPUUNTDGU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1B(O)O)F)Cl

Computed Properties

• Exact Mass: 251.91603g/mol
• Monoisotopic Mass: 251.91603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on (2-Bromo-4-chloro-6-fluorophenyl)boronic acid

(2-Bromo-4-chloro-6-fluorophenyl)boronic acid (CAS No. 2795134-19-7): An Overview and Recent Advances

(2-Bromo-4-chloro-6-fluorophenyl)boronic acid (CAS No. 2795134-19-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique substitution pattern, which includes a bromine, chlorine, and fluorine atom on the phenyl ring, along with a boronic acid functional group. The combination of these substituents endows the molecule with a range of chemical properties that make it an attractive building block for various applications.

The boronic acid functional group is particularly noteworthy due to its ability to participate in a variety of chemical reactions, including Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of complex organic molecules and pharmaceuticals. The presence of the bromine, chlorine, and fluorine substituents on the phenyl ring further enhances the reactivity and selectivity of these reactions, making (2-Bromo-4-chloro-6-fluorophenyl)boronic acid a valuable reagent in synthetic chemistry.

Recent research has highlighted the potential of (2-Bromo-4-chloro-6-fluorophenyl)boronic acid in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as an intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer pathways. The unique substitution pattern allows for fine-tuning of the pharmacological properties of the final drug candidates, potentially leading to improved efficacy and reduced side effects.

In addition to its applications in medicinal chemistry, (2-Bromo-4-chloro-6-fluorophenyl)boronic acid has also shown promise in materials science. A recent study in the Journal of Materials Chemistry C explored the use of this compound as a building block for the synthesis of functional polymers with tailored electronic and optical properties. The boronic acid group can undergo condensation reactions with various functional groups, enabling the formation of polymers with specific architectures and properties suitable for applications such as organic electronics and sensors.

The synthesis of (2-Bromo-4-chloro-6-fluorophenyl)boronic acid typically involves multi-step processes that include halogenation and boronation reactions. One common approach involves starting from a substituted benzene derivative and sequentially introducing the bromine, chlorine, and fluorine substituents followed by boronation using boron tribromide or other boron reagents. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product.

The physical properties of (2-Bromo-4-chloro-6-fluorophenyl)boronic acid, such as its melting point, solubility, and stability, are important considerations for its use in various applications. This compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility in polar solvents like water and methanol makes it suitable for use in aqueous reaction media, which is advantageous for many synthetic transformations.

In conclusion, (2-Bromo-4-chloro-6-fluorophenyl)boronic acid (CAS No. 2795134-19-7) is a multifaceted compound with significant potential in both synthetic chemistry and materials science. Its unique substitution pattern and reactive boronic acid group make it an invaluable reagent for the synthesis of complex organic molecules and functional materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in these fields.